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Compound of Interest

Compound Name: 4-Vinylbenzyl acetate

Cat. No.: B072751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Vinylbenzyl acetate, a derivative of styrene, is a versatile bifunctional monomer utilized in

the synthesis of a wide range of polymers. Its unique structure, incorporating both a

polymerizable vinyl group and a reactive benzyl acetate moiety, allows for the creation of

functional polymers with tailored properties. This technical guide provides a comprehensive

overview of the chemical properties, structure, and experimental protocols related to 4-
Vinylbenzyl acetate, serving as a vital resource for professionals in research and

development.

Chemical Structure and Identification
4-Vinylbenzyl acetate, with the IUPAC name (4-ethenylphenyl)methyl acetate, possesses a

molecular formula of C₁₁H₁₂O₂.[1][2] The structure features a vinyl group and an acetoxymethyl

group attached to a benzene ring at the 1 and 4 positions, respectively.

Molecular Structure:

Caption: Chemical structure of 4-Vinylbenzyl acetate.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1592-12-7[1][2]

Molecular Formula C₁₁H₁₂O₂[1][2]

Molecular Weight 176.21 g/mol [1]

IUPAC Name (4-ethenylphenyl)methyl acetate[1][2]

InChI Key LEIKPUSDAWATBV-UHFFFAOYSA-N

SMILES CC(=O)OCC1=CC=C(C=C)C=C1[2]

Synonyms
p-Acetoxymethylstyrene, 4-Ethenylphenyl

methyl acetate[3][4]

Physicochemical Properties
4-Vinylbenzyl acetate is a clear, light yellow to light pink liquid under standard conditions.[2] It

is susceptible to polymerization, especially when exposed to heat or light, and is therefore often

stabilized with inhibitors like hydroquinone.[3]

Table 2: Physicochemical Data

Property Value

Boiling Point 125 °C at 12.0 mmHg[3]

Density 1.047 g/cm³[4]

Refractive Index 1.5355 to 1.5385 (20°C, 589 nm)[2]

Flash Point >93 °C[3]

Vapor Pressure 0.0194 mmHg at 25°C[4]

Solubility Soluble in many organic solvents.

Storage Temperature 2-8 °C, sealed in a dry environment

Spectroscopic Data
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The structural features of 4-Vinylbenzyl acetate can be confirmed through various

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum exhibits characteristic signals for the vinyl,

aromatic, benzylic, and acetyl protons.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides distinct signals for each carbon

atom in the molecule, confirming the presence of the vinyl, aromatic, ester carbonyl, benzylic,

and methyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum of 4-Vinylbenzyl acetate shows key absorption

bands corresponding to its functional groups. A strong absorption around 1730-1740 cm⁻¹ is

indicative of the C=O stretch of the ester.[5] The C-O stretching of the ester appears in the

1200-1300 cm⁻¹ region. The vinyl group is characterized by C=C stretching around 1630 cm⁻¹

and C-H out-of-plane bending vibrations. Aromatic C-H and C=C stretching bands are also

present. The infrared spectrum is stated to conform to the structure of the compound.[2]

Mass Spectrometry (MS): The exact mass of 4-Vinylbenzyl acetate is 176.083729621 Da.[1]

Mass spectrometry would show a molecular ion peak corresponding to this mass, along with

fragmentation patterns characteristic of the loss of the acetyl group and other fragments.

Reactivity and Polymerization
The reactivity of 4-Vinylbenzyl acetate is dominated by its two primary functional groups: the

vinyl group and the benzyl acetate group.

Polymerization: The vinyl group readily undergoes free-radical polymerization, making 4-
Vinylbenzyl acetate a valuable monomer for producing a variety of polymers.[6] It can be

homopolymerized or copolymerized with other monomers to introduce the acetoxymethyl

functionality into the polymer backbone.[6] This polymerization can be initiated thermally or with

chemical initiators.
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Caption: General workflow for the polymerization of 4-Vinylbenzyl acetate.

Reactions of the Benzyl Acetate Group: The ester linkage in the benzyl acetate moiety can be

hydrolyzed under acidic or basic conditions to yield poly(4-vinylbenzyl alcohol). This post-

polymerization modification allows for the creation of hydrophilic polymers from a more

hydrophobic precursor.

Experimental Protocols
Synthesis of 4-Vinylbenzyl Acetate:

A common method for the synthesis of 4-Vinylbenzyl acetate involves the reaction of 4-

vinylbenzyl chloride with an acetate salt.

Reactants: 4-vinylbenzyl chloride, potassium acetate.

Inhibitor: A polymerization inhibitor such as t-butylcatechol is added to prevent the

polymerization of the vinyl group during the reaction.

Solvent: A polar aprotic solvent like dimethyl sulfoxide (DMSO) is typically used.

Procedure:

A mixture of 4-vinylbenzyl chloride, potassium acetate, and the polymerization inhibitor in

DMSO is prepared in a round-bottom flask equipped with a condenser.

The reaction mixture is heated (e.g., to 40°C) and stirred under an inert atmosphere (e.g.,

nitrogen) for an extended period (e.g., 20 hours).
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Upon completion of the reaction, the product is isolated by adding a non-polar solvent like

ether, followed by washing the organic phase with water to remove the inorganic salts and

DMSO.

The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄).

The solvent is removed under reduced pressure to yield 4-vinylbenzyl acetate.

Safety Information
4-Vinylbenzyl acetate is classified as an irritant.[1][7]

GHS Hazard Statements:

H315: Causes skin irritation.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

It is essential to handle this chemical in a well-ventilated area and to use appropriate personal

protective equipment.

Conclusion
4-Vinylbenzyl acetate is a key monomer in polymer chemistry, offering a versatile platform for

the synthesis of functional polymers. Its well-defined chemical structure and predictable

reactivity make it a valuable tool for researchers and scientists in various fields, including

materials science and drug development. A thorough understanding of its chemical properties,
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spectroscopic data, and safe handling procedures is crucial for its effective and safe utilization

in the laboratory and in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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